Ethyl 4-(4-chlorophenyl)-2-{[([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)acetyl]amino}thiophene-3-carboxylate
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Description
Ethyl 4-(4-chlorophenyl)-2-{[([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)acetyl]amino}thiophene-3-carboxylate is a useful research compound. Its molecular formula is C21H17ClN4O3S2 and its molecular weight is 472.96. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Heterocyclic compounds play a crucial role in the development of pharmaceuticals and agrochemicals. The synthesis and characterization of heterocyclic azides, such as ethyl 2-azido-4-R1-5-R2-3-thiophenecarboxylates, have been explored for their utility in creating new ring systems like thieno[3,2-e][1,2,3]triazolo[1,5-a]pyrimidine. These compounds are prepared via diazotization of 2-aminothiophenes followed by treatment with sodium azide, demonstrating the potential for generating diverse heterocyclic frameworks (Pokhodylo, Matiychuk, & Obushak, 2009).
Antimicrobial Agents
The development of new antimicrobial agents is a critical area of pharmaceutical research. Some studies focus on synthesizing novel thienoquinoline and thienopyrimidine derivatives with potential antimicrobial properties. For example, ethyl 3-amino-4-(p-chlorophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxylate and its derivatives have been synthesized and tested for antimicrobial activity, highlighting the importance of thiophene-based compounds in creating new antimicrobial solutions (Awad, Abdel-rahman, & Bakhite, 1991).
Antiproliferative Activity
Research into antiproliferative agents for cancer treatment is another significant application of thiophene derivatives. Novel thiophene and thienopyrimidine derivatives have been synthesized and evaluated for their antiproliferative activity against cancer cell lines. Compounds like ethyl-4,5-dimethyl-2-(3-(3,4,5-trimethoxyphenyl)thioureido)thiophene-3-carboxylate have shown promising results, indicating the potential of these compounds in cancer research (Ghorab et al., 2013).
Molecular Docking and Screening
The evaluation of novel compounds through molecular docking and in vitro screening is essential for drug discovery. For instance, newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives have been subjected to in silico molecular docking screenings against target proteins. This approach helps in identifying compounds with potential as antimicrobial and antioxidant agents, demonstrating the application of thiophene derivatives in discovering new drugs (Flefel et al., 2018).
Properties
IUPAC Name |
ethyl 4-(4-chlorophenyl)-2-[[2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetyl]amino]thiophene-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN4O3S2/c1-2-29-20(28)18-15(13-6-8-14(22)9-7-13)11-30-19(18)23-17(27)12-31-21-25-24-16-5-3-4-10-26(16)21/h3-11H,2,12H2,1H3,(H,23,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOEPXNDDMXLXOI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)Cl)NC(=O)CSC3=NN=C4N3C=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN4O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.